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Compound of Interest

Compound Name: Lepimectin A4

Cat. No.: B3025985 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Lepimectin A4 is a synthetic macrocyclic lactone and a key component of the insecticide

lepimectin.[1][2][3] It is structurally related to the milbemycin family of natural products. This

document provides a detailed protocol for the synthesis of Lepimectin A4, commencing from

the advanced intermediate, 15-hydroxy-5-ketomilbemycin A4. The synthesis involves a two-

step process: a catalyzed esterification and rearrangement, followed by a stereoselective

reduction of a ketone.

Chemical Structures
Lepimectin A4:

Molecular Formula: C₄₁H₅₃NO₁₀[1][4]

Molecular Weight: 719.87 g/mol [1]

IUPAC Name: (6R,13R,25R)-5-O-demethyl-28-deoxy-6,28-epoxy-25-ethyl-13-

[[(methoxyimino)phenylacetyl]oxy]-milbemycin B[1][3]
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The synthesis of Lepimectin A4 from 15-hydroxy-5-ketomilbemycin A4 proceeds through a

proposed two-step sequence as outlined in the literature.[5]

Diagram of the Proposed Synthesis Workflow

15-hydroxy-5-ketomilbemycin A4 13-(α-methoxyiminophenylacetoxy)-5-keto-milbemycin A4

  Cuprous Iodide (CuI) catalyzed rearrangement and esterification
  with 2-(methoxyimino)-2-phenylacetic acid derivative Lepimectin A4  Reduction of 5-keto group
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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